o-Toluoyl-5-hydroxy Omeprazole Sulfide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“o-Toluoyl-5-hydroxy Omeprazole Sulfide” is a chemical compound with the molecular formula C25H25N3O4S and a molecular weight of 463.55 . It is used for research purposes and is not intended for diagnostic or therapeutic use .
Molecular Structure Analysis
The molecular structure of “this compound” contains a total of 61 bonds, including 36 non-H bonds, 23 multiple bonds, 9 rotatable bonds, 1 double bond, and 22 aromatic bonds . It also includes 1 five-membered ring, 3 six-membered rings, 1 nine-membered ring, 1 aromatic ester, 2 aromatic ethers, 1 sulfide, 1 Imidazole, and 1 Pyridine .Scientific Research Applications
Synthesis and Impurities
Researchers have developed novel methods for the synthesis of omeprazole and its impurities, which are crucial for understanding the chemical properties and improving the manufacturing process of proton pump inhibitors. These methods aim to achieve expected yields through simplified processes, indicating the significance of o-Toluoyl-5-hydroxy Omeprazole Sulfide in the development of anti-ulcer drugs (Saini et al., 2019).
Pharmacokinetics and Metabolites
The pharmacokinetics of omeprazole and its metabolites, including 5-hydroxy Omeprazole, have been studied to understand their behavior in the human body. This research is essential for determining the effectiveness of omeprazole and its derivatives in different populations, highlighting the significance of metabolic studies in drug development (Ahmad et al., 2018).
Therapeutic Potential in Acid-Related Disorders
Omeprazole's pharmacodynamic properties and its therapeutic potential in treating peptic ulcer disease and Zollinger-Ellison syndrome have been extensively reviewed. These studies underline the critical role of omeprazole and related compounds in managing gastric acid secretion, providing a foundation for researching this compound's potential applications (Clissold & Campoli-Richards, 1986).
Comparative Studies and Efficacy
Comparative studies of omeprazole with other proton pump inhibitors offer insights into the efficacy and safety profile of these drugs, contributing to the optimization of treatment for acid-related diseases. Understanding the specific actions and benefits of this compound within this context can guide its application in clinical settings (McTavish et al., 1991).
Safety and Hazards
Properties
IUPAC Name |
[4-methoxy-6-[(6-methoxy-1H-benzimidazol-2-yl)sulfanylmethyl]-5-methylpyridin-3-yl]methyl 2-methylbenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O4S/c1-15-7-5-6-8-19(15)24(29)32-13-17-12-26-22(16(2)23(17)31-4)14-33-25-27-20-10-9-18(30-3)11-21(20)28-25/h5-12H,13-14H2,1-4H3,(H,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQJIZEQSBXNIDM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)OCC2=CN=C(C(=C2OC)C)CSC3=NC4=C(N3)C=C(C=C4)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20676165 |
Source
|
Record name | (4-Methoxy-6-{[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]methyl}-5-methylpyridin-3-yl)methyl 2-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20676165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
463.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
120003-78-3 |
Source
|
Record name | (4-Methoxy-6-{[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]methyl}-5-methylpyridin-3-yl)methyl 2-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20676165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.